Cas no 61012-36-0 (2-[3-(2-aminoethyl)-1H-1,2,4-triazol-5-yl]ethan-1-amine)

• Product Name: 2-[3-(2-aminoethyl)-1H-1,2,4-triazol-5-yl]ethan-1-amine
• CAS No: 61012-36-0
• MF: C₆H₁₃N₅
• MW: 155.200919866562
• CID: 2707101
• PubChem ID: 55266859
• Update Time: 2025-06-08

2-[3-(2-aminoethyl)-1H-1,2,4-triazol-5-yl]ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• AKOS006312205
• SCHEMBL4813795
• 61012-36-0
• EN300-7689543
• 2-[3-(2-aminoethyl)-1H-1,2,4-triazol-5-yl]ethan-1-amine

• Inchi： 1S/C6H13N5/c7-3-1-5-9-6(2-4-8)11-10-5/h1-4,7-8H2,(H,9,10,11)
• InChI Key： MJDXQHAQSKKLJZ-UHFFFAOYSA-N
• SMILES： N1C(CCN)=NC(CCN)=N1

Computed Properties

• Exact Mass: 155.11709544Da
• Monoisotopic Mass: 155.11709544Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 93.6Ų

Additional information on 2-[3-(2-aminoethyl)-1H-1,2,4-triazol-5-yl]ethan-1-amine

Introduction to 2-[3-(2-aminoethyl)-1H-1,2,4-triazol-5-yl]ethan-1-amine and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. Among these, 2-[3-(2-aminoethyl)-1H-1,2,4-triazol-5-yl]ethan-1-amine, with the CAS number 61012-36-0, has emerged as a compound of significant interest due to its unique structural and functional properties. This introduction aims to provide a comprehensive overview of this compound, highlighting its chemical characteristics, potential applications, and the latest research findings that underscore its importance in the field of chemical biology.

The molecular structure of 2-[3-(2-aminoethyl)-1H-1,2,4-triazol-5-yl]ethan-1-amine is characterized by a triazole ring linked to an ethylamine moiety. The presence of the triazole ring imparts a high degree of stability and reactivity, making it a versatile scaffold for further chemical modifications. This structural feature has been exploited in various research endeavors to develop compounds with enhanced biological activity. The ethylamine side chain adds another layer of functionality, enabling interactions with biological targets such as enzymes and receptors.

In recent years, there has been a surge in research focused on the development of small molecules that can modulate biological pathways associated with diseases. 2-[3-(2-aminoethyl)-1H-1,2,4-triazol-5-yl]ethan-1-amine has been identified as a promising candidate in this regard due to its ability to interact with multiple targets. For instance, studies have shown that this compound can inhibit the activity of certain enzymes involved in inflammation and cancer progression. The triazole ring's ability to form hydrogen bonds and its size compatibility with binding pockets in biological targets make it an attractive moiety for drug design.

The significance of this compound is further underscored by its potential applications in the treatment of various diseases. Researchers have been exploring its efficacy in models of inflammatory disorders, where it has demonstrated promising results in reducing inflammation markers. Additionally, preclinical studies have indicated that 2-[3-(2-aminoethyl)-1H-1,2,4-triazol-5-yl]ethan-1-amine may have therapeutic potential in oncology, particularly in targeting pathways involved in tumor growth and metastasis. These findings highlight the compound's versatility and its potential as a lead molecule for further drug development.

The synthesis of 2-[3-(2-aminoethyl)-1H-1,2,4-triazol-5-yl]ethan-1-amine is another area of active research. The synthesis involves multiple steps, including the formation of the triazole ring and the subsequent attachment of the ethylamine moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound. These advancements are crucial for translating laboratory findings into clinical applications, as they ensure a reliable supply of high-quality material for both research and therapeutic purposes.

In conclusion, 2-[3-(2-aminoethyl)-1H-1,2,4-triazol-5-yl]ethan-1-amine represents a significant advancement in the field of chemical biology. Its unique structural features and biological activities make it a valuable tool for researchers investigating new therapeutic strategies. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in the development of novel treatments for various diseases. The ongoing research into its synthesis and applications promises to further enhance our ability to harness its potential for medical benefit.